Cas no 18015-04-8 (5-[(thiophen-2-yl)methylidene]-1,3-diazinane-2,4,6-trione)

• Product Name: 5-[(thiophen-2-yl)methylidene]-1,3-diazinane-2,4,6-trione
• CAS No: 18015-04-8
• MF: C₉H₆N₂O₃S
• MW: 222.220540523529
• CID: 906821
• PubChem ID: 262395
• Update Time: 2025-04-19

5-[(thiophen-2-yl)methylidene]-1,3-diazinane-2,4,6-trione Chemical and Physical Properties

Names and Identifiers

• 5-(thiophen-2-ylmethylidene)pyrimidine-2,4,6(1H,3H,5H)-trione
• 5-(thiophen-2-ylmethylidene)-1,3-diazinane-2,4,6-trione
• 2-thienylidenebarbituric acid
• F1018-1554
• 5-[(thiophen-2-yl)methylidene]-1,3-diazinane-2,4,6-trione
• STK174910
• 5-(thiophen-2-yl-methylene)-hexahydro-pyrimidine-2,4,6-trione
• MLS002695339
• AKOS000324556
• NCIOpen2_006296
• Z57282900
• Maybridge1_002578
• NS00017795
• NSC-95861
• 5-(thiophen-2-ylmethylene)pyrimidine-2,4,6(1H,3H,5H)-trione
• 5-(2-thienylmethylene)-2,4,6(1H,3H,5H)-pyrimidinetrione
• HMS3087M07
• SDCCGMLS-0064794.P001
• HMS548N04
• CHEMBL1871588
• NSC95861
• SMR001561245
• 2,4,6(1H,3H,5H)-Pyrimidinetrione, 5-(2-thienylmethylene)-
• DivK1c_001330
• CDS1_000290
• DTXSID70294333
• UPCMLD0ENAT5806561:001
• 18015-04-8

• Inchi： 1S/C9H6N2O3S/c12-7-6(4-5-2-1-3-15-5)8(13)11-9(14)10-7/h1-4H,(H2,10,11,12,13,14)
• InChI Key： VNCNRGORRVUAOZ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1/C=C1\C(NC(NC\1=O)=O)=O

Computed Properties

• Exact Mass: 222.01000
• Monoisotopic Mass: 222.01
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.529
• Refractive Index: 1.674
• PSA: 103.51000
• LogP: 1.15510